Cas no 83406-08-0 (3(2H)-Benzofuranone, 2-[(4-nitrophenyl)methylene]-)

• Product name: 3(2H)-Benzofuranone, 2-[(4-nitrophenyl)methylene]-
• CAS No: 83406-08-0
• MF: C₁₅H₉NO₄
• MW: 267.236263990402
• CID: 671701
• PubChem ID: 21785529

3(2H)-Benzofuranone, 2-[(4-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 2-[(4-nitrophenyl)methylene]-
• 2-[(4-nitrophenyl)methylidene]-1-benzofuran-3-one
• 83406-08-0
• 2-(4-Nitrobenzylidene)benzofuran-3(2H)-one

• Inchi： InChI=1S/C15H9NO4/c17-15-12-3-1-2-4-13(12)20-14(15)9-10-5-7-11(8-6-10)16(18)19/h1-9H/b14-9+
• InChI Key： COFNVBBKFBBSGE-NTEUORMPSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C(=CC3=CC=C(C=C3)[N+](=O)[O-])O2

Computed Properties

• Exact Mass: 267.05315777g/mol
• Monoisotopic Mass: 267.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų